![molecular formula C12H12N2O B2942072 (E)-7-methyl-1,2-dihydrocyclopenta[b]indol-3(4H)-one oxime CAS No. 339283-52-2](/img/structure/B2942072.png)
(E)-7-methyl-1,2-dihydrocyclopenta[b]indol-3(4H)-one oxime
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
Synthesis and Structural Analysis
Spiro-fused (C2)-azirino-(C4)-pyrazolones, involving reactions with hydroxylamine to produce corresponding "oximes," have been studied for their potential as new heterocyclic systems. These compounds, including derivatives similar to "(E)-7-methyl-1,2-dihydrocyclopenta[b]indol-3(4H)-one oxime," have been synthesized and structurally elucidated through spectroscopic studies and X-ray structure analysis, highlighting their utility in developing novel chemical entities with potential applications across various scientific fields (Holzer et al., 2003).
Biological Activity
Research on oxime ether strobilurins containing an indole moiety, like "(E)-7-methyl-1,2-dihydrocyclopenta[b]indol-3(4H)-one oxime," has demonstrated that these compounds exhibit potent fungicidal activities. The design and synthesis of these compounds, incorporating the indole group to stabilize the E-styryl group, have shown significant promise in the development of novel fungicides, offering insights into structure-activity relationships that guide the creation of highly effective agricultural chemicals (Xie et al., 2015).
Molecular and Crystal Structure
The study of indole derivatives fused with substituted bicyclo[3.3.1]nonane, which may include structures similar to "(E)-7-methyl-1,2-dihydrocyclopenta[b]indol-3(4H)-one oxime," has contributed to our understanding of the molecular and crystal structures of these compounds. By determining the structures through X-ray crystallography, researchers have been able to evaluate the effects of different substituents on the overall molecular conformation and packing, aiding in the rational design of materials with desired physical and chemical properties (Zefirova et al., 2007).
Anti-inflammatory Activity
Compounds synthesized with structures related to "(E)-7-methyl-1,2-dihydrocyclopenta[b]indol-3(4H)-one oxime" have been investigated for their anti-inflammatory activity. These studies are crucial for discovering new therapeutic agents that can effectively manage inflammation and related disorders, providing a basis for further drug development endeavors aimed at treating a wide range of inflammatory conditions (Osarodion, 2020).
Mechanism of Action
Target of Action
Indazole derivatives, which are structurally similar to indole compounds, have been drawing attention in medicinal chemistry as kinase inhibitors . Kinases are proteins that play a crucial role in cell signaling and regulation.
Mode of Action
Indazoles can be considered as bioisosteres of indoles bearing two successive nitrogen atoms able to promote strong donor and acceptor hydrogen bonding within the hydrophobic pockets of proteins . This interaction can inhibit the activity of kinases, leading to changes in cell signaling.
Biochemical Pathways
Indole compounds are often involved in tryptophan metabolism .
Action Environment
The action, efficacy, and stability of a compound can be influenced by various environmental factors such as pH, temperature, and the presence of other compounds. For example, the nitrosation of indoles to form indazole derivatives occurs in a slightly acidic environment .
Safety and Hazards
properties
IUPAC Name |
(NE)-N-(7-methyl-2,4-dihydro-1H-cyclopenta[b]indol-3-ylidene)hydroxylamine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N2O/c1-7-2-4-10-9(6-7)8-3-5-11(14-15)12(8)13-10/h2,4,6,13,15H,3,5H2,1H3/b14-11+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FQBSVYUVIDQJLF-SDNWHVSQSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)NC3=C2CCC3=NO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC2=C(C=C1)NC\3=C2CC/C3=N\O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
200.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(E)-7-methyl-1,2-dihydrocyclopenta[b]indol-3(4H)-one oxime |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.